Cas no 1807074-92-5 (4-(Difluoromethyl)-6-hydroxy-3-methoxypyridine-2-carbonyl chloride)

• Product Name: 4-(Difluoromethyl)-6-hydroxy-3-methoxypyridine-2-carbonyl chloride
• CAS No: 1807074-92-5
• MF: C₈H₆ClF₂NO₃
• MW: 237.587948322296
• CID: 4888333
• Update Time: 2025-05-20

4-(Difluoromethyl)-6-hydroxy-3-methoxypyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-6-hydroxy-3-methoxypyridine-2-carbonyl chloride

• Inchi： 1S/C8H6ClF2NO3/c1-15-6-3(8(10)11)2-4(13)12-5(6)7(9)14/h2,8H,1H3,(H,12,13)
• InChI Key： RRPDDJIRADYLQQ-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C(C(F)F)=CC(N1)=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 0.8
• Topological Polar Surface Area: 55.4

Additional information on 4-(Difluoromethyl)-6-hydroxy-3-methoxypyridine-2-carbonyl chloride

Comprehensive Overview of 4-(Difluoromethyl)-6-hydroxy-3-methoxypyridine-2-carbonyl chloride (CAS No. 1807074-92-5)

In the realm of fine chemicals and pharmaceutical intermediates, 4-(Difluoromethyl)-6-hydroxy-3-methoxypyridine-2-carbonyl chloride (CAS No. 1807074-92-5) has garnered significant attention due to its unique structural properties and versatile applications. This compound, characterized by its difluoromethyl and hydroxy functional groups, serves as a critical building block in organic synthesis, particularly in the development of agrochemicals and bioactive molecules. Researchers and industry professionals are increasingly exploring its potential in drug discovery, driven by the growing demand for fluorinated compounds in medicinal chemistry.

The pyridine-2-carbonyl chloride moiety in this compound offers exceptional reactivity, making it a preferred choice for coupling reactions and derivatization. Its methoxy and hydroxy substituents further enhance its solubility and stability, addressing key challenges in synthetic workflows. Recent studies highlight its role in optimizing heterocyclic scaffolds, a trending topic in AI-driven drug design and high-throughput screening. As the pharmaceutical industry shifts toward green chemistry, this compound’s efficient synthesis routes align with sustainability goals, a hot-button issue in 2024.

From a commercial perspective, CAS No. 1807074-92-5 is gaining traction in custom synthesis and contract manufacturing. Suppliers emphasize its purity (>98%) and compatibility with microwave-assisted reactions, a technique frequently searched in academic and industrial forums. Analytical data (NMR, HPLC) confirm its consistency, meeting stringent regulatory standards for GMP-grade intermediates. Notably, its application in proteolysis-targeting chimeras (PROTACs)—a breakthrough in targeted protein degradation—has sparked interest, linking it to cutting-edge cancer therapeutics research.

Safety and handling protocols for 4-(Difluoromethyl)-6-hydroxy-3-methoxypyridine-2-carbonyl chloride prioritize inert atmosphere storage and moisture control, reflecting broader industry concerns about compound stability. Its compatibility with flow chemistry systems—another trending keyword—enables scalable production, reducing waste and costs. As patent filings surge for fluorinated pyridines, this compound’s IP landscape remains a focal point for innovators navigating competitive markets.

In summary, CAS No. 1807074-92-5 exemplifies the convergence of synthetic utility and modern research trends. Its relevance to precision medicine and sustainable chemistry ensures its prominence in scientific literature and commercial catalogs alike. For researchers querying “fluorinated building blocks for drug discovery” or “advanced pyridine derivatives”, this compound offers a compelling case study in innovation.